4-Acetamidobenzenesulfonic acid;pyridine
Overview
Description
4-Acetamidobenzenesulfonic acid;pyridine is a compound that combines the properties of both 4-acetamidobenzenesulfonic acid and pyridine
Preparation Methods
The synthesis of 4-acetamidobenzenesulfonic acid;pyridine typically involves the reaction of 4-acetamidobenzenesulfonic acid with pyridine under specific conditions. One common method involves the use of a solvent such as ethanol or methanol, with the reaction being carried out at elevated temperatures to ensure complete reaction. Industrial production methods may involve similar steps but on a larger scale, with additional purification steps to ensure the final product’s purity .
Chemical Reactions Analysis
4-Acetamidobenzenesulfonic acid;pyridine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Major products formed from these reactions can include substituted pyridines and other aromatic compounds .
Scientific Research Applications
This compound has numerous applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it can be used to study enzyme interactions and protein structures.
Mechanism of Action
The mechanism of action of 4-acetamidobenzenesulfonic acid;pyridine involves its interaction with specific molecular targets and pathways. For example, it can act as an inhibitor of certain enzymes, thereby affecting biochemical pathways and cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar compounds to 4-acetamidobenzenesulfonic acid;pyridine include other sulfonic acid derivatives and pyridine-based compounds. These compounds share some chemical properties but can differ in their reactivity and applications.
Properties
CAS No. |
54981-38-3 |
|---|---|
Molecular Formula |
C13H14N2O4S |
Molecular Weight |
294.33 g/mol |
IUPAC Name |
4-acetamidobenzenesulfonic acid;pyridine |
InChI |
InChI=1S/C8H9NO4S.C5H5N/c1-6(10)9-7-2-4-8(5-3-7)14(11,12)13;1-2-4-6-5-3-1/h2-5H,1H3,(H,9,10)(H,11,12,13);1-5H |
InChI Key |
UFCXJXZHAPDJJE-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=NC=C1 |
Origin of Product |
United States |
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